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Compound of Interest

Compound Name: AKOS B018304

Cat. No.: B1586663 Get Quote

For Immediate Release

An in-depth analysis of the existing scientific literature reveals a notable absence of direct

research linking the chemical compound AKOS B018304 to the field of neuroscience. Despite

its availability from various chemical suppliers for research purposes, this arylalkylidene

derivative is primarily documented as a potent, low-micromolar inhibitor of the chikungunya

virus.

Currently, there are no publicly available in vitro or in vivo studies, experimental protocols, or

quantitative data that would elucidate a mechanism of action or potential therapeutic utility for

AKOS B018304 within a neurological context. The signaling pathways and its effects on

neuronal cells remain uninvestigated in the scientific literature.

Chemical and Physical Properties
While its applications in neuroscience are not documented, the fundamental properties of

AKOS B018304 have been established.
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Property Value

CAS Number 6308-22-1

Molecular Formula C10H6N2O3S2

Molecular Weight 266.30 g/mol

Purity Available up to 99.37%

Format Powder

Availability for Research
AKOS B018304 is available from several chemical suppliers for research use only. It is not

intended for human or veterinary use. Researchers can acquire the compound in various

quantities, typically as a powder. For experimental purposes, it is soluble in DMSO.

Future Directions
The absence of data on AKOS B018304 in neuroscience does not preclude its potential

relevance. The broader class of arylalkylidene derivatives has been explored for various

biological activities. Future research could investigate the effects of AKOS B018304 on

neuronal cell cultures to screen for potential neuroprotective, anti-inflammatory, or other

neuromodulatory effects. Initial steps could involve binding assays to determine its affinity for

neuronal receptors or enzymes.

Until such studies are conducted and published, the role of AKOS B018304 in neuroscience

research remains an open question. The scientific community is encouraged to explore the

potential of this and other novel compounds to address unmet needs in the treatment of

neurological disorders.

Experimental Workflow: Proposed Initial Screening
For researchers interested in exploring the potential of AKOS B018304 in neuroscience, a

general initial screening workflow is proposed below. This workflow is a hypothetical starting

point and would require significant development and validation.
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Caption: Proposed workflow for initial in vitro screening of AKOS B018304 in neuroscience

research.

To cite this document: BenchChem. [AKOS B018304: An Inquiry into its Role in
Neuroscience Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586663#akos-b018304-for-neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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